Cas no 1544360-60-2 (1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 1544360-60-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 4605043
• PubChem ID: 82719355
• Update Time: 2025-11-01

1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane
• 2,6-Dioxa-9-azaspiro[4.5]decane, 1,7-dimethyl-
• 1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane

• Inchi： 1S/C9H17NO2/c1-7-5-10-6-9(12-7)3-4-11-8(9)2/h7-8,10H,3-6H2,1-2H3
• InChI Key： VQSCMTULQXPQSY-UHFFFAOYSA-N
• SMILES： C1(C)C2(CNCC(C)O2)CCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane

Comprehensive Overview of 1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 1544360-60-2): Properties, Applications, and Industry Insights

The compound 1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 1544360-60-2) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework, characterized by a central nitrogen atom and oxygen-containing rings, offers exceptional versatility in drug design and material science. This article delves into its molecular properties, synthesis pathways, and emerging applications while addressing frequently searched queries such as "spirocyclic compounds in drug discovery" and "CAS 1544360-60-2 suppliers."

From a structural perspective, 1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane features a rigid spiro core, which enhances metabolic stability and binding affinity—a trait highly sought after in bioactive molecules. Researchers exploring "nitrogen-oxygen spirocycles" or "aza-spiro scaffolds" often highlight its potential as a conformational constraint in peptidomimetics. The presence of dimethyl substitutions further fine-tunes its lipophilicity, making it a candidate for optimizing blood-brain barrier penetration in CNS-targeted therapies.

The synthesis of CAS 1544360-60-2 typically involves multi-step organic transformations, including cyclization and selective alkylation. Recent publications on "green synthesis of spiro compounds" emphasize solvent-free or catalytic methods to improve yield and sustainability—a trend aligning with the industry's shift toward eco-friendly chemistry. Analytical techniques like NMR and HPLC-MS are critical for verifying purity, especially for users searching "analytical methods for spirocyclic derivatives."

Applications of this compound span diverse fields. In pharmaceuticals, it serves as a privileged scaffold for kinase inhibitors and GPCR modulators, addressing trending topics like "targeted cancer therapies" and "neurodegenerative disease research." Material scientists leverage its thermal stability in polymer crosslinking, responding to queries such as "high-performance polymers with spiro structures." Additionally, its role in catalysis and chiral auxiliaries is under exploration, reflecting the growing demand for asymmetric synthesis tools.

Market dynamics for 1544360-60-2 reveal increasing procurement by R&D facilities and custom synthesis providers. Searches for "bulk suppliers of 1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane" often correlate with regional regulatory updates, underscoring the need for compliance documentation. Storage recommendations (e.g., inert atmosphere, low temperature) are frequently queried, highlighting user concerns about compound stability.

Future prospects for this molecule include expansion into agrochemicals and electronic materials, driven by its structural adaptability. As AI-assisted drug discovery gains traction, computational studies on "spirocycle-based virtual screening" may further elevate its prominence. Collaborative efforts between academia and industry continue to unlock novel derivatives, ensuring 1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane remains a focal point in innovation.